3-(p-Chlorophenyl)-1-(2-imidazolin-2-yl)methyl-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one

• CAS No.: 54951-32-5
• Molecular Formula: C20H20ClN3O
• Molecular Weight: 353.8 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-1-(4,5-dihydro-1H-imidazol-2-ylmethyl)-4,5-dihydro-3H-1-benzazepin-2-one
• InChI: InChI=1S/C20H20ClN3O/c21-16-8-5-14(6-9-16)17-10-7-15-3-1-2-4-18(15)24(20(17)25)13-19-22-11-12-23-19/h1-6,8-9,17H,7,10-13H2,(H,22,23)
• InChI Key: XQKDTERCKFKPDY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C(=O)C1C3=CC=C(C=C3)Cl)CC4=NCCN4

Description

This compound features a benzazepin-2-one core, a seven-membered heterocyclic ring containing one nitrogen atom and a ketone group. The structure is substituted at position 3 with a p-chlorophenyl group and at position 1 with a (2-imidazolin-2-yl)methyl moiety.

Comparison with Similar Compounds

Benzodiazepine Derivatives

Example: Methylclonazepam (5-(2-chlorophenyl)-1-methyl-7-nitro-2,3-dihydro-1H-1,4-benzodiazepin-2-one) ()

• Structural Differences: Benzodiazepines have a fused benzene + diazepine (two nitrogens) structure, whereas the target compound has a benzazepinone (one nitrogen) with an imidazoline side chain. Methylclonazepam includes a nitro group and a 2-chlorophenyl substituent, differing in substitution pattern from the p-chlorophenyl group in the target compound.

Parameter	Target Compound	Methylclonazepam
Core Structure	Benzazepin-2-one	Benzodiazepin-2-one
Key Substituents	p-Chlorophenyl, imidazolinylmethyl	2-Chlorophenyl, nitro, methyl
Receptor Target	Imidazoline/Adrenergic (hypothesized)	GABA-A
Metabolic Stability	Likely higher (imidazoline stability)	Moderate (nitro group may reduce)

Imidazoline-Containing Compounds

Example: 2-[3-[4-(3-Chlorophenyl)-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridine-3(2H)-one hydrochloride ()

• Structural Differences: The reference compound has a triazolopyridine core linked to a piperazine-imidazoline system, contrasting with the benzazepinone core of the target compound.
• Pharmacological Implications: Piperazine-imidazoline derivatives often target serotonin or dopamine receptors. The target compound’s benzazepinone core may offer distinct binding kinetics due to its larger ring size and ketone group.

Parameter	Target Compound	Triazolopyridine Derivative
Core Structure	Benzazepin-2-one	Triazolopyridine
Chlorophenyl Position	Para (p-)	Meta (m-)
Bioactivity	Hypothesized CNS modulation	Serotonin/Dopamine receptor affinity

Pyrazoline Derivatives

Examples:

• 2-[5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-6-methyl-1,3-benzothiazole ()
• 3-(p-Chlorophenyl)-5-[4’-(p-chlorobenzyloxy)-3’-methoxyphenyl]-1-phenyl-4,5-dihydro-1H-pyrazole ()

• Structural Differences: Pyrazolines are five-membered dihydro rings with two adjacent nitrogens, while the target compound’s benzazepinone is a seven-membered monocyclic structure.
• Pharmacological Implications :
  • Pyrazolines exhibit antitumor and antidepressant activities, whereas the target compound’s imidazoline group may prioritize cardiovascular or CNS effects.

Parameter	Target Compound	Pyrazoline Derivatives
Ring Size	7-membered	5-membered
Nitrogen Positions	Single N in core + imidazoline	Two adjacent N atoms
Therapeutic Potential	CNS/Cardiovascular (hypothesized)	Antitumor, Antidepressant

Chlorophenyl-Containing Antihistamines

Example: Chlorpheniramine (γ-(4-Chlorophenyl)-N,N-dimethyl-2-pyridinepropanamine) ()

• Structural Differences: Chlorpheniramine has a pyridine-propanamine chain, while the target compound’s rigid benzazepinone core limits conformational flexibility.
• Pharmacological Implications :
  • Chlorpheniramine is an H1 antagonist, whereas the target compound’s imidazoline group may reduce histamine receptor affinity, redirecting activity toward adrenergic pathways.

Q & A

Q. What are the common synthetic routes for 3-(p-Chlorophenyl)-1-(2-imidazolin-2-yl)methyl-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one, and how is structural purity confirmed?

Answer: The synthesis typically involves multi-step reactions, including nucleophilic substitution and cyclization. Key steps include coupling the p-chlorophenyl moiety to the benzazepinone core and functionalizing the imidazoline ring. Reaction conditions (e.g., reflux in ethanol or DMF, controlled pH) are critical to avoid side products . Purity is confirmed using HPLC (high-performance liquid chromatography) for quantitative analysis and NMR (¹H/¹³C) to verify structural integrity. For example, analytical reports using similar benzodiazepine analogs emphasize the absence of co-eluting impurities via reverse-phase HPLC .

Q. What spectroscopic and crystallographic methods are employed to characterize this compound’s structure?

Answer:

• Spectroscopy: ¹H and ¹³C NMR identify proton environments and carbon frameworks, respectively. IR spectroscopy confirms functional groups (e.g., carbonyl stretches near 1700 cm⁻¹). Mass spectrometry (MS) validates molecular weight .
• Crystallography: Single-crystal X-ray diffraction resolves 3D conformation and stereochemistry. For example, pyrazoline analogs (e.g., ) use X-ray diffraction at 100 K with R-factors <0.04 to confirm bond lengths and angles .

Advanced Research Questions

Q. How can researchers resolve contradictions between observed in vitro bioactivity and in vivo efficacy for this compound?

Answer: Discrepancies often arise from pharmacokinetic (PK) limitations or metabolic instability. Methodological approaches include:

• PK/PD Modeling: Quantify absorption, distribution, and metabolism using LC-MS/MS to correlate plasma concentrations with target engagement .
• Prodrug Strategies: Modify functional groups (e.g., esterification of hydroxyl groups) to enhance bioavailability, as seen in CNS-targeted benzazepines .
• Advanced In Vivo Models: Use transgenic animals or disease-specific models to evaluate target specificity, as described in patents for CNS disorders .

Q. What experimental design strategies are recommended for optimizing reaction conditions in the synthesis of this compound?

Answer:

• Design of Experiments (DoE): Apply factorial designs to screen variables (e.g., temperature, solvent polarity, catalyst loading). For example, flow-chemistry optimizations for diazomethane synthesis use DoE to maximize yield while minimizing hazardous intermediates .
• Statistical Modeling: Response surface methodology (RSM) identifies optimal conditions. In polycationic dye-fixative syntheses, RSM improved copolymer yields by 20% .

Q. How does the introduction of substituents on the benzazepinone or imidazoline rings affect the compound’s pharmacological profile, and what methodologies guide such modifications?

Answer:

• Structure-Activity Relationship (SAR): Systematic substitution (e.g., halogenation, alkylation) on the benzazepinone core alters receptor affinity. For example, adding a 2-fluorophenyl group to similar benzodiazepines enhanced GABA-A receptor binding .
• Computational Docking: Molecular dynamics simulations predict binding modes. Piperazine analogs (e.g., ) use AutoDock Vina to optimize interactions with CNS targets .

Q. What analytical techniques are critical for detecting and quantifying trace impurities in synthesized batches of this compound?

Answer:

• UPLC-MS/MS: Ultra-performance liquid chromatography coupled with tandem MS achieves ppm-level sensitivity for detecting side products (e.g., dechlorinated byproducts) .
• GC-MS: Identifies volatile impurities, particularly in solvents or unreacted intermediates.
• Elemental Analysis: Validates stoichiometric purity of C, H, N, and Cl .

Data Contradiction Analysis

Q. How should researchers address conflicting data regarding the compound’s stability under physiological conditions?

Answer:

• Accelerated Stability Studies: Conduct stress testing (e.g., 40°C/75% RH for 6 months) with LC-MS monitoring to identify degradation products .
• pH-Dependent Stability Assays: Compare half-lives in buffers mimicking gastric (pH 1.2–3.5) and intestinal (pH 6.8) environments. For imidazoline-containing compounds, alkaline conditions often accelerate hydrolysis .

Methodological Resources

• Synthesis Optimization:
• Structural Analysis:
• Pharmacological Profiling: